(1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine

• Molecular Formula: C9H16N2OS
• Molecular Weight: 200.30 g/mol
• IUPAC Name: 1-methoxy-N-[1-(1,3-thiazol-2-yl)ethyl]propan-2-amine
• InChI: InChI=1S/C9H16N2OS/c1-7(6-12-3)11-8(2)9-10-4-5-13-9/h4-5,7-8,11H,6H2,1-3H3
• InChI Key: SAARTXLLFUCJMV-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(C)C1=NC=CS1

Description

(1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine is a secondary amine featuring a 1,3-thiazole ring linked to an ethylamine backbone, modified with a 1-methoxypropan-2-yl group. The 1,3-thiazole moiety is a heterocyclic ring containing sulfur and nitrogen, contributing to electron-rich properties that enhance molecular interactions with biological targets. The methoxypropan-2-yl substituent likely improves solubility in polar solvents compared to non-ether analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 1-(1,3-thiazol-2-yl)ethanamine with 1-methoxypropan-2-ol in the presence of a suitable catalyst. The reaction is carried out under an inert atmosphere, typically nitrogen, to prevent oxidation. The reaction mixture is heated to a specific temperature, usually around 80-100°C, and stirred for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of (1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine may involve large-scale batch or continuous processes. The reaction conditions are optimized to maximize yield and purity. The use of automated systems and advanced analytical techniques ensures consistent quality and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

(1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) are used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxyl derivatives, while reduction may produce amines or alcohols.

Scientific Research Applications

(1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of (1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The following table highlights key structural differences and similarities between the target compound and related thiazole- or amine-containing derivatives:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
(1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine	C₉H₁₅N₃OS	213.30 g/mol	1-Methoxypropan-2-yl, 1,3-thiazol-2-yl	Enhanced solubility due to methoxy group; potential CNS activity
[1-(5-Methyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride	C₆H₁₀Cl₂N₂S	201.12 g/mol	5-Methyl-1,3-thiazol-2-yl, ethylamine dihydrochloride	Hydrochloride salt improves stability; used in biochemical assays
(1-Methoxypropan-2-yl)[1-(3-methylthiophen-2-yl)ethyl]amine	C₁₁H₁₉NOS	213.34 g/mol	1-Methoxypropan-2-yl, 3-methylthiophen-2-yl	Thiophene ring reduces basicity compared to thiazole; lower polarity
2-(1,3-Thiazol-2-yl)ethanamine dihydrochloride	C₅H₁₀Cl₂N₂S	201.12 g/mol	Ethylamine backbone, 1,3-thiazol-2-yl	Simple structure; high solubility in water; intermediate in drug synthesis
N-((1H-Pyrazol-1-yl)methyl)thiazol-2-amine	C₇H₈N₄S	180.23 g/mol	Pyrazolylmethyl, thiazol-2-yl	Melting point: 108–110 °C; moderate yield (53%) in acetonitrile reflux
1-(2,5-Dimethyl-1,3-thiazol-4-yl)ethylamine	C₁₁H₂₀N₂OS	228.35 g/mol	2,5-Dimethylthiazol-4-yl, 1-methoxypropan-2-yl	Increased steric hindrance; potential for selective receptor binding

Physicochemical Properties

• Solubility: The methoxy group in the target compound enhances solubility in polar aprotic solvents (e.g., DMSO, acetonitrile) compared to non-ether analogs like 2-(1,3-thiazol-2-yl)ethanamine dihydrochloride, which is highly water-soluble due to its ionic form .
• Melting Points : Thiazole derivatives with aromatic substituents (e.g., pyrazolylmethyl) exhibit higher melting points (~108–110 °C) than aliphatic analogs .

Biological Activity

(1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine is a compound that features a methoxy group, a propan-2-yl moiety, and a thiazole ring. The thiazole ring is particularly significant due to its known biological activities, which include antimicrobial, anti-inflammatory, and anticancer properties. This article aims to explore the biological activity of this compound through diverse research findings, case studies, and data tables.

The molecular formula of (1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine is C$_9$H$_{16}$N$_2$OS, with a molecular weight of 200.30 g/mol. The compound's structure allows it to interact with various biological targets, making it a potential candidate for pharmacological applications.

Biological Activities

Research indicates that compounds containing thiazole rings often exhibit significant biological activities. For (1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine, empirical studies are necessary to validate its specific biological activities. However, the following activities are commonly associated with similar thiazole-containing compounds:

Antimicrobial Activity
Thiazole derivatives have been shown to possess broad-spectrum antimicrobial properties. For instance, 2-amino-thiazoles are known for their effectiveness against various bacterial strains.

Anti-inflammatory Activity
Thiazole-containing compounds have demonstrated anti-inflammatory effects in several studies. For example, research on related compounds has shown inhibition of nitric oxide (NO) production and cyclooxygenase-2 (COX-2) expression in lipopolysaccharide (LPS)-stimulated cells .

Anticancer Properties
Certain thiazole derivatives exhibit anticancer activity by inducing apoptosis in cancer cell lines. The mechanism often involves the modulation of signaling pathways related to cell survival and proliferation.

Case Studies

A review of literature reveals several case studies that highlight the biological activity of thiazole derivatives:

• Anti-inflammatory Effects in RAW 264.7 Cells
  • A study on a related compound showed significant inhibition of LPS-induced NO production and COX-2 expression in RAW 264.7 macrophages. This was achieved through the suppression of NF-κB and MAPK pathways .
• Antimicrobial Efficacy
  • A series of thiazole derivatives were tested against various pathogens, demonstrating effective inhibition of growth in both Gram-positive and Gram-negative bacteria.

Synthesis Methods

The synthesis of (1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine can be achieved through various organic transformations. Key methods include:

Synthesis Method	Description
Condensation Reactions	Involves the reaction between amines and carbonyl compounds under acidic or basic conditions.
Cyclization Reactions	Utilizes thioketones and amines to form thiazole rings through cyclization processes.
Functional Group Modifications	Allows for the introduction of methoxy and propan-2-yl groups through nucleophilic substitutions.

Interaction Studies

Understanding how (1-Methoxypropan-2-yl)[1-(1,3-thiazol-2-yl)ethyl]amine interacts at the molecular level is crucial for optimizing its potential as a drug candidate. Interaction studies often focus on:

Binding Affinity
Quantifying how strongly the compound binds to specific biological targets can provide insights into its efficacy.

Molecular Docking Studies
These computational methods predict the preferred orientation of the compound when bound to a target protein, which can inform further experimental designs.